Cas no 2171738-69-3 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid)

2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid is a protected amino acid derivative featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a hydroxylated cyclohexyl side chain. The Fmoc moiety provides stability under basic conditions while allowing selective deprotection under mild basic treatment, making it suitable for solid-phase peptide synthesis (SPPS). The hydroxyl group on the cyclohexyl ring offers potential for further functionalization or participation in hydrogen bonding, enhancing structural diversity in peptide design. This compound is particularly valuable in the synthesis of complex peptides, where orthogonal protection strategies and side-chain modifications are required. Its compatibility with standard SPPS protocols ensures efficient incorporation into peptide sequences.
2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid structure
2171738-69-3 structure
Product name:2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid
CAS No:2171738-69-3
MF:C23H25NO5
MW:395.448306798935
CID:5995772
PubChem ID:165829573

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid
    • 2171738-69-3
    • EN300-1297887
    • 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid
    • Inchi: 1S/C23H25NO5/c25-20-12-6-5-11-18(20)21(22(26)27)24-23(28)29-13-19-16-9-3-1-7-14(16)15-8-2-4-10-17(15)19/h1-4,7-10,18-21,25H,5-6,11-13H2,(H,24,28)(H,26,27)
    • InChI Key: OZIOIGGVMRBPMK-UHFFFAOYSA-N
    • SMILES: OC1CCCCC1C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 395.17327290g/mol
  • Monoisotopic Mass: 395.17327290g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 574
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 95.9Ų

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1297887-1.0g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid
2171738-69-3
1g
$0.0 2023-06-06
Enamine
EN300-1297887-1000mg
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid
2171738-69-3
1000mg
$1915.0 2023-09-30
Enamine
EN300-1297887-2500mg
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid
2171738-69-3
2500mg
$3752.0 2023-09-30
Enamine
EN300-1297887-250mg
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid
2171738-69-3
250mg
$1762.0 2023-09-30
Enamine
EN300-1297887-5000mg
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid
2171738-69-3
5000mg
$5553.0 2023-09-30
Enamine
EN300-1297887-500mg
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid
2171738-69-3
500mg
$1838.0 2023-09-30
Enamine
EN300-1297887-100mg
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid
2171738-69-3
100mg
$1685.0 2023-09-30
Enamine
EN300-1297887-10000mg
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid
2171738-69-3
10000mg
$8234.0 2023-09-30
Enamine
EN300-1297887-50mg
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid
2171738-69-3
50mg
$1608.0 2023-09-30

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid Related Literature

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid

Comprehensive Overview of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid (CAS No. 2171738-69-3)

In the realm of organic chemistry and pharmaceutical research, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid (CAS No. 2171738-69-3) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected hydroxycyclohexylglycine, is a derivative of amino acids and is widely utilized in peptide synthesis. The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a protective moiety for amines, ensuring stability during complex chemical reactions. Researchers and manufacturers are increasingly focusing on this compound due to its versatility in drug discovery and bioconjugation applications.

The structural uniqueness of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid lies in its hydroxycyclohexyl side chain, which imparts stereochemical complexity and potential bioactivity. This feature aligns with current trends in targeted drug delivery and precision medicine, where molecules with tailored functional groups are in high demand. The compound’s CAS No. 2171738-69-3 is frequently searched in academic databases, reflecting its growing relevance in peptide-based therapeutics and biomaterials engineering.

One of the most pressing questions in the scientific community is how to optimize peptide synthesis efficiency while minimizing side reactions. Here, Fmoc-protected hydroxycyclohexylglycine offers a solution due to its robust protective group and compatibility with solid-phase peptide synthesis (SPPS). The hydroxycyclohexyl moiety also enhances solubility, addressing a common challenge in peptide formulation. These attributes make CAS No. 2171738-69-3 a valuable asset for researchers exploring next-generation biologics.

From an industrial perspective, the scalability of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid production is a topic of keen interest. Manufacturers are investing in green chemistry approaches to synthesize this compound sustainably, reducing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). The compound’s role in biodegradable materials further underscores its environmental appeal.

In the context of AI-driven drug discovery, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid is gaining traction as a building block for machine learning-optimized peptides. Computational models often leverage its structural data to predict novel bioactive sequences, accelerating the development of therapeutic peptides. Searches for “Fmoc-amino acid applications” and “CAS 2171738-69-3 suppliers” have surged, reflecting its commercial and academic demand.

Another hot topic is the compound’s potential in nanotechnology. Its hydroxycyclohexyl group can be functionalized to create self-assembling nanostructures, which are pivotal in drug delivery systems and diagnostic imaging. This versatility positions CAS No. 2171738-69-3 at the intersection of chemistry, biology, and materials science, making it a multidisciplinary research focal point.

Quality control and analytical validation are critical for 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid. Advanced techniques like HPLC, mass spectrometry, and NMR spectroscopy are employed to ensure purity and consistency. These methods are frequently discussed in forums and publications, highlighting the compound’s stringent quality standards.

In summary, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclohexyl)acetic acid (CAS No. 2171738-69-3) is a multifaceted compound with applications spanning pharmaceuticals, nanotechnology, and sustainable chemistry. Its structural features and functional adaptability make it a cornerstone in modern scientific research, addressing both current challenges and future opportunities in the field.

Recommend Articles

Recommended suppliers
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd